Cas no 1212373-01-7 (rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 1212373-01-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 1028914
• PubChem ID: 39345393
• Update Time: 2025-06-12

rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S,3R,4S)-3-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]heptane-2-carboxylic acid
• rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid
• rel-(1S,2R,3S,4R)-3-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]heptane-2-carboxylic acid
• rel-(1R,2S,3R,4S)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid
• 1455431-93-2
• (1S,2R,3S,4R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid
• AKOS037655988
• diexo-3-tert-Butoxycarbonylamino-bicyclo[2.2.1]heptane-2-carboxylic acid
• (1S,2R,3S,4R)-3-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-1589947
• EN300-18530079
• (1S,2R,3S,4R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-6473498
• BOC-3-EXO-AMINOBICYCLO[2.2.1]HEPTANE-2-EXO-CARBOXYLIC ACID
• G18595
• TS-7116
• 1212373-01-7
• rel-(1S,2R,3S,4R)-3-(Boc-amino)norbornane-2-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-8-5-4-7(6-8)9(10)11(15)16/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8+,9+,10-/m0/s1
• InChI Key： BWIMUIWFDXMFLE-JLIMGVALSA-N
• SMILES： OC([C@H]1[C@H]([C@@H]2CC[C@H]1C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid

Introduction to Rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic Acid (CAS No. 1212373-01-7)

Rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid, identified by its CAS number 1212373-01-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic amino acid derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound's stereochemistry, characterized by the configuration at the (1R,2S,3R,4S) positions, plays a crucial role in its biological activity and interaction with target molecules.

The molecular structure of Rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid consists of a bicyclo[2.2.1]heptane core substituted with a tert-butoxycarbonyl (Boc) protected amino group at the 3-position and a carboxylic acid group at the 2-position. This specific arrangement contributes to the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of multiple stereocenters enhances its chiral nature, which is often exploited in the design of enantiomerically pure drugs.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. Bicyclo[2.2.1]heptane derivatives have shown promise due to their ability to mimic natural products and exhibit diverse biological activities. The compound Rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid is no exception and has been investigated for its potential pharmacological effects.

One of the key areas where this compound has been explored is in the field of enzyme inhibition. Studies have demonstrated that bicyclic amino acids can serve as effective inhibitors of various enzymes by mimicking substrate structures and binding to active sites. The stereochemistry of Rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid is particularly important in determining its interactions with enzymes such as proteases and kinases. The Boc-protected amino group provides a handle for further functionalization, allowing researchers to modify the compound's properties and enhance its binding affinity.

Furthermore, the compound has been studied for its potential role in treating inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are targets for many anti-inflammatory drugs. The structural features of Rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid suggest that it may interact with these enzymes and modulate inflammatory responses.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's behavior. Molecular modeling studies have helped researchers predict how Rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo2.2.1heptane-2-carboxylic acid might bind to biological targets and how its stereochemistry influences its activity. These insights are crucial for designing more effective drug candidates.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The protection and deprotection of functional groups are critical steps in the synthesis process. For instance, the Boc group provides stability during synthetic manipulations while allowing for selective deprotection when needed.

In conclusion, Rac-(1R,2S,3R,4S)-3-{(tert-butoxy)carbonylamino}bicyclo[...]heptane-...]carboxylic acid (CAS No.1212373-01-7) is a versatile compound with significant potential in pharmaceutical research.
Its unique stereochemistry and structural features make it a valuable scaffold for drug development.
Further studies are warranted to fully explore its biological activities and therapeutic applications.